Cas no 1896411-48-5 (4-(4-aminobutan-2-yl)benzonitrile)
4-(4-aminobutan-2-yl)benzonitrile Chemical and Physical Properties
Names and Identifiers
-
- 4-(4-aminobutan-2-yl)benzonitrile
- EN300-1818415
- 1896411-48-5
-
- Inchi: 1S/C11H14N2/c1-9(6-7-12)11-4-2-10(8-13)3-5-11/h2-5,9H,6-7,12H2,1H3
- InChI Key: IWNNEBJASXHSJR-UHFFFAOYSA-N
- SMILES: NCCC(C)C1C=CC(C#N)=CC=1
Computed Properties
- Exact Mass: 174.115698455g/mol
- Monoisotopic Mass: 174.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 184
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.6
- Topological Polar Surface Area: 49.8Ų
4-(4-aminobutan-2-yl)benzonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1818415-0.05g |
4-(4-aminobutan-2-yl)benzonitrile |
1896411-48-5 | 0.05g |
$959.0 | 2023-09-19 | ||
| Enamine | EN300-1818415-0.1g |
4-(4-aminobutan-2-yl)benzonitrile |
1896411-48-5 | 0.1g |
$1005.0 | 2023-09-19 | ||
| Enamine | EN300-1818415-0.25g |
4-(4-aminobutan-2-yl)benzonitrile |
1896411-48-5 | 0.25g |
$1051.0 | 2023-09-19 | ||
| Enamine | EN300-1818415-0.5g |
4-(4-aminobutan-2-yl)benzonitrile |
1896411-48-5 | 0.5g |
$1097.0 | 2023-09-19 | ||
| Enamine | EN300-1818415-1.0g |
4-(4-aminobutan-2-yl)benzonitrile |
1896411-48-5 | 1g |
$1142.0 | 2023-06-02 | ||
| Enamine | EN300-1818415-2.5g |
4-(4-aminobutan-2-yl)benzonitrile |
1896411-48-5 | 2.5g |
$2240.0 | 2023-09-19 | ||
| Enamine | EN300-1818415-5.0g |
4-(4-aminobutan-2-yl)benzonitrile |
1896411-48-5 | 5g |
$3313.0 | 2023-06-02 | ||
| Enamine | EN300-1818415-10.0g |
4-(4-aminobutan-2-yl)benzonitrile |
1896411-48-5 | 10g |
$4914.0 | 2023-06-02 | ||
| Enamine | EN300-1818415-1g |
4-(4-aminobutan-2-yl)benzonitrile |
1896411-48-5 | 1g |
$1142.0 | 2023-09-19 | ||
| Enamine | EN300-1818415-5g |
4-(4-aminobutan-2-yl)benzonitrile |
1896411-48-5 | 5g |
$3313.0 | 2023-09-19 |
4-(4-aminobutan-2-yl)benzonitrile Related Literature
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Xiongfei Zheng,Xuefeng Huang,Yuanzhou Song,Yanhui Guo RSC Adv., 2015,5, 105618-105621
Additional information on 4-(4-aminobutan-2-yl)benzonitrile
Introduction to 4-(4-aminobutan-2-yl)benzonitrile (CAS No. 1896411-48-5)
4-(4-aminobutan-2-yl)benzonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 1896411-48-5, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This benzonitrile derivative features a unique structural motif that has garnered attention for its potential applications in drug discovery and synthetic chemistry. The presence of both an amine functional group and a nitrile moiety makes it a versatile intermediate for the development of bioactive molecules.
The compound's structure, consisting of a benzene ring substituted with a 4-(4-aminobutan-2-yl) side chain, positions it as a valuable building block for designing novel therapeutic agents. The 4-aminobutan-2-yl moiety introduces a flexible aliphatic chain, which can influence the pharmacokinetic properties of resulting derivatives. This structural feature is particularly appealing in the context of developing small-molecule drugs, where solubility, metabolic stability, and target binding affinity are critical considerations.
In recent years, there has been growing interest in exploring the pharmacological potential of benzonitrile derivatives due to their diverse biological activities. Studies have demonstrated that benzonitriles can serve as scaffolds for inhibiting various enzymes and receptors involved in metabolic disorders, inflammation, and cancer. The amine group in 4-(4-aminobutan-2-yl)benzonitrile provides a site for further functionalization, enabling the synthesis of analogs with tailored properties.
One of the most compelling aspects of this compound is its utility in medicinal chemistry as a precursor for more complex molecules. Researchers have leveraged its structure to develop inhibitors targeting enzymes such as kinases and phosphodiesterases, which play pivotal roles in cellular signaling pathways. The nitrile group can undergo hydrolysis or reduction to yield carboxylic acids or amines, respectively, offering multiple pathways for structural diversification.
Recent advancements in computational chemistry have further enhanced the understanding of how 4-(4-aminobutan-2-yl)benzonitrile interacts with biological targets. Molecular docking studies suggest that this compound can bind to specific pockets on proteins, modulating their activity. Such insights have guided the optimization of its derivatives to improve binding affinity and selectivity. For instance, modifications to the aliphatic chain or the benzene ring have been explored to fine-tune pharmacological profiles.
The synthesis of 4-(4-aminobutan-2-yl)benzonitrile typically involves multi-step organic reactions, starting from commercially available precursors. The process often begins with the formation of an amine-substituted benzene derivative followed by introduction of the nitrile group. Advances in synthetic methodologies have enabled more efficient and scalable production methods, making this compound more accessible for research purposes.
In academic research, this compound has been employed in various studies aimed at elucidating mechanisms of drug action. Its structural features make it an excellent candidate for probing how molecular interactions influence biological processes. For example, researchers have used it to investigate how modifications at the 4-(4-aminobutan-2-yl) position affect binding to therapeutic targets, providing insights into structure-activity relationships.
The pharmaceutical industry has also shown interest in 4-(4-aminobutan-2-yl)benzonitrile as a lead compound for drug development. Its versatility allows for rapid derivatization into libraries of compounds that can be screened for biological activity. High-throughput screening (HTS) campaigns have utilized derivatives of this molecule to identify novel candidates with potential therapeutic value.
From a chemical biology perspective, this compound offers opportunities to study enzyme inhibition and receptor modulation in vitro and in vivo. Its ability to cross biological membranes makes it suitable for use in cell-based assays, where researchers can evaluate its effects on cellular processes such as proliferation and differentiation. Such studies are crucial for understanding how small molecules interact with biological systems.
The future prospects of 4-(4-aminobutan-2-yl)benzonitrile are promising, with ongoing research exploring new synthetic routes and applications. As computational tools become more sophisticated, virtual screening approaches will likely play a larger role in identifying promising derivatives for further development. Additionally, green chemistry principles may guide future syntheses to ensure sustainability in pharmaceutical manufacturing.
In summary,4-(4-amino-butan–2–yl)-benzonitrile (CAS No. 1896411–48–5) represents a valuable asset in medicinal chemistry due to its structural versatility and potential biological activities. Its continued investigation promises to yield insights into drug design principles and may lead to the discovery of novel therapeutic agents addressing unmet medical needs.
1896411-48-5 (4-(4-aminobutan-2-yl)benzonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)